![molecular formula C17H23NO3S B5835544 ethyl 1-{[(4-methylphenyl)thio]acetyl}-4-piperidinecarboxylate](/img/structure/B5835544.png)
ethyl 1-{[(4-methylphenyl)thio]acetyl}-4-piperidinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 1-{[(4-methylphenyl)thio]acetyl}-4-piperidinecarboxylate, also known as EMP, is a chemical compound that has gained significant attention in the field of scientific research. This heterocyclic organic compound is synthesized through a multi-step process and has been found to have several potential applications in the field of medicinal chemistry.
Mechanism of Action
The mechanism of action of ethyl 1-{[(4-methylphenyl)thio]acetyl}-4-piperidinecarboxylate is not fully understood. However, it is believed that this compound acts by modulating the activity of certain neurotransmitters in the brain, such as glutamate and GABA. It has also been suggested that this compound may act by inhibiting the activity of certain enzymes involved in the metabolism of neurotransmitters.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters in the brain, such as dopamine and serotonin. This compound has also been found to decrease the levels of certain inflammatory mediators, such as TNF-alpha and IL-1beta. In addition, this compound has been found to have a potential role in the regulation of oxidative stress and mitochondrial function.
Advantages and Limitations for Lab Experiments
One of the advantages of using ethyl 1-{[(4-methylphenyl)thio]acetyl}-4-piperidinecarboxylate in lab experiments is its high purity. This compound can be synthesized to a high degree of purity, which makes it suitable for various scientific research applications. However, the synthesis of this compound is a time-consuming process, which can be a limitation for some lab experiments. In addition, the mechanism of action of this compound is not fully understood, which can make it difficult to interpret the results of experiments involving this compound.
Future Directions
There are several future directions for research involving ethyl 1-{[(4-methylphenyl)thio]acetyl}-4-piperidinecarboxylate. One potential direction is the development of new drugs for the treatment of Parkinson's disease and Alzheimer's disease. This compound has been found to have potential applications in this area, and further research is needed to explore its full potential. Another potential direction is the development of new drugs for the treatment of neuropathic pain and epilepsy. This compound has been found to exhibit anticonvulsant and analgesic properties, and further research is needed to explore its potential in this area. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the field of medicinal chemistry.
Synthesis Methods
The synthesis of ethyl 1-{[(4-methylphenyl)thio]acetyl}-4-piperidinecarboxylate involves several steps, including the reaction of 4-methylthiophenol with ethyl 4-piperidinecarboxylate in the presence of a base, followed by acylation with ethyl chloroformate. The resulting product is then subjected to a series of reactions involving the use of reagents such as thionyl chloride, sodium hydride, and acetic anhydride. The final product is obtained through the hydrolysis of the ester group using sodium hydroxide. The synthesis of this compound is a time-consuming process, but the final product is of high purity and can be used for various scientific research applications.
Scientific Research Applications
Ethyl 1-{[(4-methylphenyl)thio]acetyl}-4-piperidinecarboxylate has been found to have several potential applications in the field of medicinal chemistry. It has been shown to exhibit anticonvulsant, analgesic, and anti-inflammatory properties. This compound has also been found to have a potential role in the treatment of neuropathic pain and epilepsy. In addition, this compound has been found to have potential applications in the development of new drugs for the treatment of Parkinson's disease and Alzheimer's disease.
Properties
IUPAC Name |
ethyl 1-[2-(4-methylphenyl)sulfanylacetyl]piperidine-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23NO3S/c1-3-21-17(20)14-8-10-18(11-9-14)16(19)12-22-15-6-4-13(2)5-7-15/h4-7,14H,3,8-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUCWNNNRGQMFML-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCN(CC1)C(=O)CSC2=CC=C(C=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.